![molecular formula C9H7F5O2S B6184560 ethyl 2,2-difluoro-2-[5-(trifluoromethyl)thiophen-3-yl]acetate CAS No. 2160788-73-6](/img/no-structure.png)
ethyl 2,2-difluoro-2-[5-(trifluoromethyl)thiophen-3-yl]acetate
Overview
Description
Ethyl 2,2-difluoro-2-[5-(trifluoromethyl)thiophen-3-yl]acetate, commonly known as EDFTA, is a fluorinated compound with a wide range of applications in the scientific research field. It is a versatile compound that has been used for various purposes, including synthesis, as a catalyst, and as a reagent. EDFTA has a unique structure that allows it to interact with other molecules in a variety of ways, making it a powerful and useful tool in research.
Scientific Research Applications
EDFTA has a wide range of applications in the scientific research field. It is used as a catalyst in the synthesis of various compounds, including pharmaceuticals, polymers, and polymers with functional groups. It has also been used as a reagent in the synthesis of polymers and polymers with functional groups. In addition, EDFTA has been used in the synthesis of polypeptides, peptides, and other polymers. It has also been used in the synthesis of polysaccharides, polyamides, and polyesters. Moreover, EDFTA has been used in the synthesis of various polymers, including polyethylene, polypropylene, polystyrene, and polyurethane.
Mechanism of Action
The mechanism of action of EDFTA is not completely understood. However, it is believed that EDFTA functions as a catalyst in the synthesis of various compounds. The compound is believed to interact with other molecules in a variety of ways, including by forming hydrogen bonds, forming covalent bonds, and forming coordination bonds. The formation of these bonds is believed to facilitate the reaction of the molecules involved in the synthesis process.
Biochemical and Physiological Effects
The biochemical and physiological effects of EDFTA are not well understood. However, it is believed that the compound has an effect on the metabolism of certain compounds, including the metabolism of fatty acids, proteins, and carbohydrates. It is also believed to have an effect on the synthesis of certain proteins, such as enzymes. In addition, it is believed to have an effect on the synthesis of certain polymers, such as polyethylene and polypropylene.
Advantages and Limitations for Lab Experiments
EDFTA has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a versatile compound that can be used in a variety of different experiments. However, there are also some limitations to using EDFTA in laboratory experiments. For example, the compound is not very stable, and it can decompose over time. In addition, it is not very soluble in water, and it can form insoluble precipitates when mixed with other compounds.
Future Directions
There are several potential future directions for the use of EDFTA in scientific research. One potential direction is the use of EDFTA as a reagent in the synthesis of polymers and polymers with functional groups. Another potential direction is the use of EDFTA as a catalyst in the synthesis of pharmaceuticals and other compounds. Additionally, EDFTA could be used in the synthesis of polysaccharides, polyamides, and polyesters. Finally, EDFTA could be used in the synthesis of polypeptides, peptides, and other polymers.
Synthesis Methods
EDFTA can be synthesized using several different methods. The most commonly used method is the two-step synthesis, which involves the reaction of ethyl trifluoromethanesulfonate with 5-trifluoromethylthiophene-3-acetic acid. The reaction proceeds in two steps, first by the formation of an intermediate, and then by the formation of the desired product. The intermediate is then treated with a base to form the desired product. The reaction can be performed in the presence of a catalyst such as palladium or ruthenium. Other methods of synthesis include the reaction of ethyl trifluoromethanesulfonate with 5-trifluoromethylthiophene-3-aldehyde, and the reaction of ethyl trifluoromethanesulfonate with 5-trifluoromethylthiophene-3-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2,2-difluoro-2-[5-(trifluoromethyl)thiophen-3-yl]acetate involves the introduction of a difluoroacetate group onto a thiophene ring that has a trifluoromethyl group attached to it. This can be achieved through a series of reactions that involve the use of appropriate reagents and catalysts.", "Starting Materials": [ "5-(trifluoromethyl)thiophene", "ethyl bromoacetate", "potassium carbonate", "potassium fluoride", "diethyl ether", "dichloromethane", "sodium hydride", "acetic anhydride", "acetic acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: 5-(trifluoromethyl)thiophene is reacted with potassium carbonate and ethyl bromoacetate in diethyl ether to form ethyl 5-(trifluoromethyl)thiophene-3-carboxylate.", "Step 2: Ethyl 5-(trifluoromethyl)thiophene-3-carboxylate is treated with potassium fluoride in dichloromethane to form ethyl 2,2-difluoro-2-(5-trifluoromethylthiophen-3-yl)acetate.", "Step 3: Ethyl 2,2-difluoro-2-(5-trifluoromethylthiophen-3-yl)acetate is reacted with sodium hydride in ethyl acetate to form the corresponding sodium salt.", "Step 4: The sodium salt is then treated with acetic anhydride and acetic acid to form ethyl 2,2-difluoro-2-(5-trifluoromethylthiophen-3-yl)acetate.", "Step 5: The crude product is purified by washing with sodium bicarbonate, sodium chloride, and magnesium sulfate to obtain the final product, ethyl 2,2-difluoro-2-(5-trifluoromethylthiophen-3-yl)acetate." ] } | |
CAS RN |
2160788-73-6 |
Product Name |
ethyl 2,2-difluoro-2-[5-(trifluoromethyl)thiophen-3-yl]acetate |
Molecular Formula |
C9H7F5O2S |
Molecular Weight |
274.2 |
Purity |
0 |
Origin of Product |
United States |
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